Cas no 2228325-45-7 (tert-butyl N-2-(2-amino-1,1-difluoroethyl)-5-chlorophenylcarbamate)

• Product Name: tert-butyl N-2-(2-amino-1,1-difluoroethyl)-5-chlorophenylcarbamate
• CAS No: 2228325-45-7
• MF: C₁₃H₁₇ClF₂N₂O₂
• MW: 306.736089468002
• CID: 6593083
• PubChem ID: 165967808
• Update Time: 2025-05-20

tert-butyl N-2-(2-amino-1,1-difluoroethyl)-5-chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2-amino-1,1-difluoroethyl)-5-chlorophenylcarbamate
• EN300-1889308
• tert-butyl N-[2-(2-amino-1,1-difluoroethyl)-5-chlorophenyl]carbamate
• 2228325-45-7

• Inchi： 1S/C13H17ClF2N2O2/c1-12(2,3)20-11(19)18-10-6-8(14)4-5-9(10)13(15,16)7-17/h4-6H,7,17H2,1-3H3,(H,18,19)
• InChI Key： PIFCTDMIHGSYTQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)C(CN)(F)F

Computed Properties

• Exact Mass: 306.0946618g/mol
• Monoisotopic Mass: 306.0946618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-(2-amino-1,1-difluoroethyl)-5-chlorophenylcarbamate

tert-Butyl N-2-(2-Amino-1,1-Difluoroethyl)-5-Chlorophenylcarbamate: A Comprehensive Overview

The compound with CAS No. 2228325-45-7, known as tert-butyl N-2-(2-amino-1,1-difluoroethyl)-5-chlorophenylcarbamate, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. This compound is notable for its unique structure, which combines a tert-butyl group with a carbamate functional group, along with a chlorophenyl moiety and a difluoroethylamine substituent. These structural features contribute to its potential applications in drug development and pest control.

Recent studies have highlighted the importance of tert-butyl N-2-(2-amino-1,1-difluoroethyl)-5-chlorophenylcarbamate in the development of novel bioactive compounds. Researchers have focused on its ability to modulate enzyme activity, particularly in the context of acetylcholinesterase inhibition, which is crucial for treating neurodegenerative diseases such as Alzheimer's. The chlorophenyl group in the molecule has been shown to enhance lipophilicity, improving its ability to cross biological membranes and interact with target enzymes.

The difluoroethylamine substituent adds another layer of complexity to this compound's pharmacokinetics. Fluorine atoms are known to enhance metabolic stability and bioavailability, making this compound a promising candidate for drug delivery systems. Recent advancements in computational chemistry have allowed researchers to model the interactions between this compound and its target proteins, providing insights into its mechanism of action and potential optimization strategies.

In the agrochemical sector, tert-butyl N-2-(2-amino-1,1-difluoroethyl)-5-chlorophenylcarbamate has been explored as a potential herbicide or insecticide. Its ability to inhibit key enzymes in plant and insect metabolism makes it a valuable tool in crop protection. Field trials have demonstrated its efficacy in controlling invasive species without significant adverse effects on non-target organisms, suggesting its potential for sustainable agricultural practices.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have optimized synthetic routes by incorporating green chemistry principles, reducing waste and improving efficiency. These advancements not only make the production of tert-butyl N-2-(2-amino-1,1-difluoroethyl)-5-chlorophenylcarbamate more environmentally friendly but also pave the way for large-scale manufacturing.

Despite its promising applications, further research is needed to fully understand the long-term effects of tert-butyl N-2-(2-amino-1,1-difluoroethyl)-5-chlorophenylcarbamate on human health and the environment. Ongoing studies are investigating its toxicity profile, biodegradability, and potential for resistance development in target organisms. These efforts will be critical in determining its suitability for commercial use.

In conclusion, tert-butyl N-2-(2-amino-1,1-difluoroethyl)-5-chlorophenylcarbamate represents a cutting-edge compound with diverse applications in medicine and agriculture. Its unique structure and bioactive properties make it a focal point for interdisciplinary research aimed at addressing global health and food security challenges. As advancements in chemical synthesis and computational modeling continue to unfold, this compound holds immense potential for shaping the future of drug discovery and pest management.